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Compound of Interest

Compound Name:
2,6-Dibromo-4-

(trifluoromethoxy)aniline

Cat. No.: B042295 Get Quote

An In-depth Technical Guide on the Safety and Handling of 2,6-Dibromo-4-
(trifluoromethoxy)aniline

This document provides a comprehensive overview of the safety and handling protocols for

2,6-Dibromo-4-(trifluoromethoxy)aniline, a specialized chemical compound used in the

synthesis of pharmaceuticals and agrochemicals.[1][2] This guide is intended for researchers,

scientists, and professionals in drug development and chemical synthesis who may handle this

substance.

Chemical Identification
This section provides key identifiers for 2,6-Dibromo-4-(trifluoromethoxy)aniline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b042295?utm_src=pdf-interest
https://www.benchchem.com/product/b042295?utm_src=pdf-body
https://www.benchchem.com/product/b042295?utm_src=pdf-body
https://www.benchchem.com/product/b042295?utm_src=pdf-body
https://www.chemimpex.com/products/46019
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7777385.htm
https://www.benchchem.com/product/b042295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name 2,6-dibromo-4-(trifluoromethoxy)aniline[3][4]

CAS Number 88149-49-9[1][3][4][5][6]

Molecular Formula C₇H₄Br₂F₃NO[1][2][4][5]

Molecular Weight 334.92 g/mol [1][2][4][5]

Synonyms

2,6-dibromo-4-(trifluoromethoxy)benzenamine,

2-Amino-1,3-dibromo-5-

(trifluoromethoxy)benzene, Riluzole Impurity

1[1][4][5][7]

MDL Number MFCD00153113[1][2][3]

Hazard Identification and Classification
2,6-Dibromo-4-(trifluoromethoxy)aniline is classified as a hazardous substance. The signal

word for this chemical is "Warning".[3][5] Adherence to safety guidelines is critical to prevent

exposure and adverse health effects.

GHS Classification Hazard Code Hazard Statement

Skin Irritation H315 Causes skin irritation[4][5]

Eye Irritation H319
Causes serious eye irritation[4]

[5]

Specific target organ toxicity –

single exposure
H335

May cause respiratory

irritation[4][5]

GHS Pictogram:

alt text

(GHS07)[3]

Physical and Chemical Properties
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A summary of the key physical and chemical properties is provided below.

Property Value

Appearance
White to off-white or light pink crystalline

powder[1][2][6]

Melting Point 70-74 °C[1][2][6][8]

Boiling Point 70-72 °C[3] or 65 °C @ 0.1 mm Hg[3][6]

Flash Point 107.3 °C[6]

Density 2.036 ± 0.06 g/cm³ (Predicted)[6]

Solubility Slightly soluble in DMSO and Methanol[6]

Vapor Pressure 0.0179 mmHg at 25°C[6]

Safe Handling and Storage
Proper handling and storage are crucial to minimize risk.

Handling:

Always handle in a well-ventilated area, preferably within a certified chemical fume hood.[5]

[9]

Avoid the formation of dust and aerosols.[5]

Avoid contact with skin, eyes, and clothing.[5]

Wear appropriate Personal Protective Equipment (PPE) as detailed in Section 5.[5]

Use non-sparking tools and take precautionary measures against static discharge.[5]

Wash hands and any exposed skin thoroughly after handling.[5][10]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[9][10]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

The designated storage area should be a locked facility.[5][8]

Store away from incompatible materials and foodstuff containers.[5]
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Receive Chemical

Verify Container Integrity
& Label Information

Store in Designated Locked,
Cool, Dry, Ventilated Area

If not for immediate use

Conduct Pre-Use
Risk Assessment

For immediate use

Retrieve for use

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Certified
Chemical Fume Hood

Weigh and Transfer Using
Appropriate Procedures

Decontaminate Work Area
& Equipment After Use

Dispose of Waste in
Labeled Hazardous Waste Container

Return to Storage / End
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Hierarchy of Controls

PPE Selection for This Compound

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Respiratory Protection:
Work in Fume Hood.

Use Respirator if needed.

 Based on Risk Assessment

Eye/Face Protection:
Chemical Splash Goggles

Hand Protection:
Chemical-Resistant Gloves

Body Protection:
Lab Coat, Closed-toe Shoes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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